
Technical Guide: Physicochemical Properties of
(+)-Dibenzoyl-D-tartaric acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (+)-Dibenzoyl-D-tartaric acid

Cat. No.: B15598528 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(+)-Dibenzoyl-D-tartaric acid is a chiral compound widely employed in organic synthesis and

pharmaceutical development. Its primary application lies in the chiral resolution of racemates, a

critical step in the manufacturing of enantiomerically pure active pharmaceutical ingredients

(APIs). Understanding its fundamental physicochemical properties, such as its CAS number for

unambiguous identification and its molecular weight for stoichiometric calculations, is essential

for its effective use in research and development. This document provides a concise summary

of these key identifiers.

Core Physicochemical Data
The essential quantitative data for (+)-Dibenzoyl-D-tartaric acid are summarized below.

These values are fundamental for substance identification, regulatory submissions, and

experimental design.
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Property Value Citations

CAS Number 17026-42-5 [1][2][3][4]

Molecular Formula C₁₈H₁₄O₈ [2][3][4]

Molecular Weight 358.30 g/mol [1][3][5]

Synonyms

(+)-O,O′-Dibenzoyl-D-tartaric

acid, (2S,3S)-2,3-Bis-

benzoyloxy-succinic acid

[1][2]

Note: The molecular weight is often cited as 358.3 g/mol for practical laboratory use.[2][4][6][7]

The monohydrate form has a different CAS number (80822-15-7) and a molecular weight of

376.3 g/mol .[8]

Data Retrieval Methodology
The data presented in this guide were obtained through a systematic query of aggregated

chemical databases via the Google Search engine. The methodology ensures a high degree of

confidence in the accuracy of the presented information by cross-referencing multiple

independent sources.

Protocol:

Query Formulation: Specific search queries were formulated, including "(+)-Dibenzoyl-D-
tartaric acid CAS number" and "(+)-Dibenzoyl-D-tartaric acid molecular weight".

Source Evaluation: The search results were filtered to prioritize reputable chemical suppliers,

peer-reviewed scientific databases (such as PubChem), and chemical information

repositories.

Data Extraction: Key identifiers, including CAS Registry Number and molecular weight, were

extracted from the selected sources.

Cross-Validation: The extracted data points were compared across multiple sources to verify

consistency and accuracy. Discrepancies were noted, and the most frequently cited and

authoritative values were selected for this guide.
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Data Compilation: The validated information was compiled into the structured table

presented in Section 2.

Visualization of Information Workflow
The following diagram illustrates the logical flow of the data retrieval and compilation process

used to generate this technical guide.
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Caption: Workflow for data retrieval and guide generation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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